Cas no 102871-53-4 (4-benzylsulfanyl-1,2-dichlorobenzene)
102871-53-4 structure
Product Name:4-benzylsulfanyl-1,2-dichlorobenzene
CAS No:102871-53-4
MF:C13H10Cl2S
MW:269.189500331879
CID:1133862
PubChem ID:13584258
Update Time:2025-04-20
4-benzylsulfanyl-1,2-dichlorobenzene Chemical and Physical Properties
Names and Identifiers
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- 4-benzylsulfanyl-1,2-dichlorobenzene
- AGN-PC-00N63J
- Benzene, 1,2-dichloro-4-[(phenylmethyl)thio]-
- ACMC-20m5tq
- benzyl-(3,4-dichloro-phenyl)-sulfide
- benzyl 3,4-dichlorophenyl sulfide
- CTK0G7355
- Benzyl-(3,4-dichlor-phenyl)-sulfid
- AGN-PC-00N63J; Benzene, 1,2-dichloro-4-[(phenylmethyl)thio]-; ACMC-20m5tq; benzyl-(3,4-dichloro-phenyl)-sulfide; benzyl 3,4-dichlorophenyl sulfide; CTK0G7355; Benzyl-(3,4-dichlor-phenyl)-sulfid;
- DTXSID10544369
- 4-(Benzylsulfanyl)-1,2-dichlorobenzene
- 102871-53-4
-
- Inchi: 1S/C13H10Cl2S/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key: NURCUSIMUDBPQW-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)SCC1C=CC=CC=1)Cl
Computed Properties
- Exact Mass: 267.9882
- Monoisotopic Mass: 267.9880269g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
- LogP: 5.28570
4-benzylsulfanyl-1,2-dichlorobenzene Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
102871-53-4 (4-benzylsulfanyl-1,2-dichlorobenzene) Related Products
- 623-13-2(Methyl p-tolyl sulfide)
- 127022-77-9(Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]-)
- 84211-94-9(4-(Ethylthio)benzaldehyde)
- 1516-28-5(Benzene,1-methyl-4-(2-propen-1-ylthio)-)
- 13738-70-0(Benzenamine,4-[(phenylthio)methyl]-)
- 831-91-4(Benzyl phenyl sulfide)
- 14905-80-7(Benzene,1-methyl-3-[(1-methylethyl)thio]-)
- 10371-42-3(Benzenecarbothioicacid, S-(4-methylphenyl) ester)
- 10436-83-6(Ethanethioic acid,S-(4-methylphenyl) ester)
- 15560-98-2(Benzene,1-methyl-2-[(1-methylethyl)thio]-)
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